Cas no 478066-09-0 (2-[5-(METHYLSULFANYL)-4H-1,2,4-TRIAZOL-3-YL]-3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE)

• Product name: 2-[5-(METHYLSULFANYL)-4H-1,2,4-TRIAZOL-3-YL]-3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE
• CAS No: 478066-09-0
• MF: C₁₅H₉F₃N₄S₃
• MW: 398.448968648911
• CID: 5234795

2-[5-(METHYLSULFANYL)-4H-1,2,4-TRIAZOL-3-YL]-3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-[3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDIN-2-YL]-4H-1,2,4-TRIAZOL-3-YL SULFIDE
• 2-[5-(METHYLSULFANYL)-4H-1,2,4-TRIAZOL-3-YL]-3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE
• 3-(methylsulfanyl)-5-[3-(thiophen-2-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-4H-1,2,4-triazole
• Thieno[3,2-b]pyridine, 2-[5-(methylthio)-1H-1,2,4-triazol-3-yl]-3-(2-thienyl)-6-(trifluoromethyl)-
• Bionet1_002793
• HMS576H15
• 2-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)-3-thiophen-2-yl-6-(trifluoromethyl)thieno[3,2-b]pyridine

• Inchi： 1S/C15H9F3N4S3/c1-23-14-20-13(21-22-14)12-10(8-3-2-4-24-8)11-9(25-12)5-7(6-19-11)15(16,17)18/h2-6H,1H3,(H,20,21,22)
• InChI Key： BQAGZUCBEOZSHJ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(F)(F)F)C=NC=2C(C2=CC=CS2)=C1C1=NC(=NN1)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 483
• Topological Polar Surface Area: 136
• XLogP3: 4.8

Additional information on 2-[5-(METHYLSULFANYL)-4H-1,2,4-TRIAZOL-3-YL]-3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE

2-[5-(METHYLSULFANYL)-4H-1,2,4-TRIAZOL-3-YL]-3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE: A Comprehensive Overview

The compound with CAS No 478066-09-0, known as 2-[5-(METHYLSULFANYL)-4H-1,2,4-TRIAZOL-3-YL]-3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a triazole ring system and a thiophene moiety, both of which are known for their unique electronic properties and potential biological activities.

Recent studies have highlighted the importance of METHYLSULFANYL groups in modulating the pharmacokinetic properties of molecules. The presence of this group in the compound suggests potential applications in drug delivery systems, where controlled release and bioavailability are critical. Additionally, the TRIAZOL ring system is a well-known scaffold in medicinal chemistry due to its ability to form stable hydrogen bonds and its role in enhancing drug-target interactions.

The THIENO[3,2-B]PYRIDINE core of this compound adds another layer of complexity to its structure. This heterocyclic system is known for its aromaticity and ability to participate in π-π interactions, making it a valuable component in the design of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in OLED technology have underscored the importance of such heterocyclic compounds in achieving higher efficiency and longer device lifetimes.

Furthermore, the inclusion of a TRIFLUOROMETHYL group introduces significant electron-withdrawing effects into the molecule. This feature not only enhances the stability of the compound but also plays a crucial role in tuning its electronic properties. The trifluoromethyl group has been extensively studied for its role in improving the solubility and metabolic stability of drugs, making it a desirable component in pharmaceutical design.

Recent research has also focused on the synthesis and characterization of similar compounds with METHYLSULFANYL and TRIFLUOROMETHYL substituents. These studies have demonstrated that such modifications can significantly influence the molecule's redox potential and photophysical properties. For instance, a study published in *Chemical Communications* explored the use of these substituents to enhance the efficiency of dye-sensitized solar cells (DSSCs), highlighting their potential in renewable energy applications.

In terms of biological activity, this compound has shown promise as a potential lead molecule for anti-cancer drug development. The TRIAZOL ring system has been implicated in inhibiting key enzymes involved in cancer cell proliferation, while the THIENO[3,2-B]PYRIDINE core provides additional binding affinity to target proteins. Preclinical studies conducted by researchers at leading pharmaceutical companies have demonstrated moderate efficacy against various cancer cell lines, suggesting further exploration into its therapeutic potential.

From a synthetic standpoint, the construction of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the TRIAZOL ring typically involves click chemistry methodologies such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which offers high yields and excellent regioselectivity. The incorporation of the METHYLSULFANYL group requires careful control over reaction conditions to ensure optimal substitution patterns.

Another area where this compound has shown promise is in optoelectronic applications. The combination of a THIENO[3,2-B]PYRIDINE core with electron-withdrawing groups like TRIFLUOROMETHYL results in materials with tailored electronic properties suitable for use in organic field-effect transistors (OFETs). A study published in *Advanced Materials* demonstrated that such compounds can achieve high carrier mobilities when used as semiconducting layers in OFET devices.

In conclusion, CAS No 478066-09-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure incorporating METHYLSULFANYL, TRIAZOL, THIENO[3,2-B]PYRIDINE, and TRIFLUOROMETHYL groups positions it as a valuable tool for advancing both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in future technological innovations.